Isocaryophyllene Isocaryophyllene Beta-caryophyllene is a pale yellow oily liquid with an odor midway between odor of cloves and turpentine. (NTP, 1992)
Isocaryophyllene is a sesquiterpenoid.
Isocaryophyllene is a natural product found in Tetradenia riparia, Perilla frutescens, and other organisms with data available.
See also: Caryophyllene (related).
Brand Name: Vulcanchem
CAS No.: 118-65-0
VCID: VC20813135
InChI: InChI=1S/C15H24/c1-11-6-5-7-12(2)13-10-15(3,4)14(13)9-8-11/h6,13-14H,2,5,7-10H2,1,3-4H3/b11-6-/t13-,14-/m1/s1
SMILES: CC1=CCCC(=C)C2CC(C2CC1)(C)C
Molecular Formula: C15H24
Molecular Weight: 204.35 g/mol

Isocaryophyllene

CAS No.: 118-65-0

Cat. No.: VC20813135

Molecular Formula: C15H24

Molecular Weight: 204.35 g/mol

* For research use only. Not for human or veterinary use.

Isocaryophyllene - 118-65-0

Specification

Description Beta-caryophyllene is a pale yellow oily liquid with an odor midway between odor of cloves and turpentine. (NTP, 1992)
Isocaryophyllene is a sesquiterpenoid.
Isocaryophyllene is a natural product found in Tetradenia riparia, Perilla frutescens, and other organisms with data available.
See also: Caryophyllene (related).
CAS No. 118-65-0
Molecular Formula C15H24
Molecular Weight 204.35 g/mol
IUPAC Name (1R,4Z,9S)-4,11,11-trimethyl-8-methylidenebicyclo[7.2.0]undec-4-ene
Standard InChI InChI=1S/C15H24/c1-11-6-5-7-12(2)13-10-15(3,4)14(13)9-8-11/h6,13-14H,2,5,7-10H2,1,3-4H3/b11-6-/t13-,14-/m1/s1
Standard InChI Key NPNUFJAVOOONJE-FLFDDASRSA-N
Isomeric SMILES C/C/1=C/CCC(=C)[C@H]2CC([C@@H]2CC1)(C)C
SMILES CC1=CCCC(=C)C2CC(C2CC1)(C)C
Canonical SMILES CC1=CCCC(=C)C2CC(C2CC1)(C)C
Boiling Point 264 to 266 °F at 14 mmHg (NTP, 1992)
Flash Point 214 °F (NTP, 1992)

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